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Aumitin Handling & Safety Overview
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Compound Focus: Aumitin

Cat. No.: S519762

The information below is based on the manufacturer's Safety Data Sheet (SDS) for Aumitin (CAS No.:

946293-78-3) [1].

Get Quote

Aspect

Specification / Instruction

Appearance

Hazard Statements

Safe Storage
Conditions

Precautions for Safe
Handling

Personal Protective
Equipment (PPE)

Stability & Reactivity

Solid [1]

H302: Harmful if swallowed. H410: Very toxic to aquatic life with long-lasting
effects. [1]

Keep container tightly sealed in a cool, well-ventilated area. Keep away from
direct sunlight and sources of ignition. Store at -20°C (powder) or -80°C (in
solvent). [1]

Avoid inhalation and contact with eyes and skin. Avoid dust and aerosol
formation. Use only in areas with appropriate exhaust ventilation. [1]

Safety goggles, protective gloves, and suitable respirator. Use impervious
clothing. [1]

Stable under recommended storage conditions. Incompatible with strong
acids/alkalis and strong oxidising/reducing agents. [1]

Suggested Experimental Workflow
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Due to the lack of specific protocols for Aumitin, the following workflow is a generalized guide for

researchers. You will need to determine the optimal conditions for your specific experimental goals.

Start: Plan Experiment

Click to download full resolution via product page

Frequently Asked Questions

e What should I do if I spill Aumitin?
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o Personal Precautions: Use full personal protective equipment and ensure adequate
ventilation. Evacuate personnel to safe areas [1].

o Containment & Cleaning: Absorb solutions with a finely-powdered liquid-binding material
(e.g., diatomite). Decontaminate surfaces and equipment by scrubbing with alcohol. Collect
spillage and dispose of it as hazardous waste to an approved disposal plant [1].

o Environmental Precautions: Try to prevent further leakage or spillage. Keep the product away
from drains or water courses [1].

¢ My experimental results are inconsistent. What could be wrong? While specific data for Aumitin

is unavailable, common issues in pharmacological experiments include:

o Improper Storage: Confirm that Aumitin has been stored continuously at the recommended
temperatures (-20°C for powder, -80°C in solvent) to ensure stability [1].

o Inaccurate Concentration: Double-check your reconstitution and dilution calculations. Using a
freshly prepared stock solution can help rule out degradation issues.

o Biological Model Variability: Account for the passage number and health of cell lines, or the
age/sex/strain of animal models.

o Assay Sensitivity: Ensure your detection methods (e.g., Western Blot, ELISA, gPCR) are
optimized and sensitive enough to measure the expected changes.

e What are the critical parameters to monitor during in vivo studies with Aumitin? Based on its

safety profile, you should closely monitor:

o Acute Toxicity Signs: Observe for any adverse effects, as the compound is classified as
harmful if swallowed (H302) [1].

o Organ Function: Consider performing histopathology and blood tests for liver and kidney
function, as these are common sites for drug-related toxicity.

o Behavioral Changes: Monitor for any changes in the animals' activity, feeding behavior, or
neurological status.

Key Troubleshooting Guide

Problem Potential Cause Suggested Action
No biological Compound degradation due  Verify storage conditions are at -20°C (powder)
activity observed to improper storage. or -80°C (solution) [1].
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Problem Potential Cause Suggested Action

Incorrect target pathway or Conduct a thorough literature review to confirm

cell model. target engagement in your specific model.
High cytotoxicity at  Off-target effects. Titrate the dose to find a therapeutic window;
low doses review the compound's selectivity.
Poor solubility Incompatible solvent. Research chemical properties to find a more

suitable solvent for reconstitution.

Seeking Further Information

For definitive experimental protocols, I strongly recommend these steps:

e Contact the Manufacturer: Reach out to the supplier, DC Chemicals, directly for the most accurate
and detailed technical information [1].

¢ Consult Scientific Literature: Perform a targeted search on academic databases (like PubMed or
Google Scholar) for research articles where Aumitin has been used. The methods sections of these

papers are invaluable resources.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Aumitin|946293-78-3|MSDS [dcchemicals.com]

To cite this document: Smolecule. [Aumitin Handling & Safety Overview]. Smolecule, [2026]. [Online

PDF]. Available at: [https://www.smolecule.com/products/b519762#aumitin-handling-instructions]

Disclaimer & Data Validity:

© 2026 Smolecule. All rights reserved. 4/5 Tech Support


https://dcchemicals.com/msds/MSDS_DC21865.html
https://www.smolecule.com/products/s519762?utm_src=pdf-body
https://www.smolecule.com/products/s519762?utm_src=pdf-custom-synthesis
https://dcchemicals.com/msds/MSDS_DC21865.html
https://www.smolecule.com/products/b519762#aumitin-handling-instructions
https://www.smolecule.com/products/b519762#aumitin-handling-instructions
https://www.smolecule.com/products/s519762?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

Your Ultimate Destination for Small-Molecule (aka. pddress: gtl’;taer;o, CA 91761, United
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 5/5 Tech Support


https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s519762?utm_src=pdf-bulk
https://www.smolecule.com/products/s519762?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

